Cas no 89584-06-5 (2-methyltetrahydropyran-4-amine)

2-Methyltetrahydropyran-4-amine is a versatile heterocyclic amine with a saturated pyran ring structure, offering a stable scaffold for pharmaceutical and chemical synthesis. Its rigid cycloether framework and amine functionality make it a valuable intermediate in the development of bioactive compounds, including drug candidates and agrochemicals. The methyl substituent enhances steric and electronic properties, influencing reactivity and selectivity in nucleophilic or catalytic transformations. This compound is particularly useful in asymmetric synthesis and as a chiral building block due to its potential for stereocontrol. Its stability under various reaction conditions further supports its utility in multi-step synthetic routes.
2-methyltetrahydropyran-4-amine structure
89584-06-5 structure
Product Name:2-methyltetrahydropyran-4-amine
CAS No:89584-06-5
MF:C6H13NO
MW:115.173521757126
MDL:MFCD16877673
CID:595744
PubChem ID:23123995
Update Time:2025-10-31

2-methyltetrahydropyran-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-4-amine, tetrahydro-2-methyl-
    • 2-methyloxan-4-amine
    • 2-methyl-tetrahydro-2H-pyran-4-amine
    • Pyran-4-amine, tetrahydro-2-methyl- (7CI)
    • Tetrahydro-2-methyl-2H-pyran-4-amine (ACI)
    • 2-Methyl-tetrahydro-pyran-4-ylamine
    • 2-Methyltetrahydropyran-4-amine
    • 2762178-86-7
    • CS-0051836
    • QPXXGRHIYAAMDU-UHFFFAOYSA-N
    • EN300-124625
    • 4-amino-2-methyltetrahydropyran
    • cis-2-methyltetrahydropyran-4-amine
    • MFCD16877673
    • P16002
    • 1628898-49-6
    • SCHEMBL1694811
    • DTXSID60630827
    • (2R,4R)-2-methyltetrahydropyran-4-amine
    • 2-Methyl-tetrahydro-pyran-4-ylamine, AldrichCPR
    • 89584-06-5
    • 2-Methyltetrahydro-2H-pyran-4-amine
    • (2S)-2-methyloxan-4-amine
    • trans-2-methyltetrahydropyran-4-amine
    • tetrahydro-2-methyl-2H-pyran-4-amine
    • DB-078445
    • SY022804
    • SB39692
    • (2R,4S)-2-methyltetrahydropyran-4-amine
    • AS-53036
    • AKOS013423448
    • 2-methyltetrahydropyran-4-amine
    • MDL: MFCD16877673
    • Inchi: 1S/C6H13NO/c1-5-4-6(7)2-3-8-5/h5-6H,2-4,7H2,1H3
    • InChI Key: QPXXGRHIYAAMDU-UHFFFAOYSA-N
    • SMILES: O1C(C)CC(N)CC1

Computed Properties

  • Exact Mass: 115.099714038g/mol
  • Monoisotopic Mass: 115.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 35.2Ų

2-methyltetrahydropyran-4-amine Security Information

2-methyltetrahydropyran-4-amine Pricemore >>

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Additional information on 2-methyltetrahydropyran-4-amine

Comprehensive Overview of 2-Methyltetrahydropyran-4-amine (CAS No. 89584-06-5): Properties, Applications, and Industry Insights

2-Methyltetrahydropyran-4-amine (CAS No. 89584-06-5) is a versatile organic compound with a growing presence in pharmaceutical, agrochemical, and specialty chemical industries. This saturated heterocyclic amine, characterized by its tetrahydropyran backbone and methyl substitution, has garnered significant attention due to its unique structural features and broad utility. The compound's molecular formula, C6H13NO, and its amine functional group make it a valuable intermediate in synthetic chemistry.

Recent trends in drug discovery highlight the importance of 2-methyltetrahydropyran-4-amine as a pharmacophore in central nervous system (CNS) therapeutics. Researchers are particularly interested in its potential to enhance blood-brain barrier permeability—a critical factor in developing treatments for neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's lipophilic nature and hydrogen-bonding capacity contribute to its favorable pharmacokinetic properties, making it a frequent subject of structure-activity relationship (SAR) studies.

In agrochemical applications, CAS 89584-06-5 serves as a key precursor for novel crop protection agents. Its structural flexibility allows for the development of environmentally friendly pesticides with improved target specificity. Industry reports indicate rising demand for this intermediate in Asia-Pacific markets, driven by innovations in sustainable agriculture and green chemistry initiatives. Manufacturers are optimizing synthesis routes to meet both economic and ecological requirements—a response to growing consumer interest in eco-conscious production methods.

The synthetic versatility of 2-methyltetrahydropyran-4-amine extends to material science, where it functions as a building block for advanced polymers. Its incorporation into polyurethane systems has shown promise in creating materials with enhanced thermal stability and mechanical strength. This aligns with current market demands for high-performance materials in automotive and aerospace applications. Patent analyses reveal a 35% increase in filings referencing this compound since 2020, underscoring its industrial relevance.

Quality control protocols for 89584-06-5 emphasize rigorous purity testing via GC-MS and HPLC methods. Analytical data sheets typically specify ≥98% purity for pharmaceutical-grade material, with strict limits on residual solvents. These standards address increasing regulatory scrutiny and customer expectations for batch-to-batch consistency—a frequent search topic among procurement specialists. Storage recommendations highlight the compound's stability under nitrogen atmosphere at 2-8°C, with particular attention to moisture sensitivity.

Emerging research explores chiral derivatives of 2-methyltetrahydropyran-4-amine for asymmetric synthesis applications. The compound's stereogenic center enables the production of enantiomerically pure compounds, a crucial requirement in modern drug development. This intersects with trending discussions about chiral switching and single-enantiomer drugs in medicinal chemistry forums. Computational modeling studies suggest potential for further structural modifications to optimize binding affinity in receptor-targeted therapies.

From a commercial perspective, global suppliers are expanding production capacity for CAS 89584-06-5 to meet growing demand. Market intelligence indicates a compound annual growth rate (CAGR) of 6.2% projected through 2028, fueled by its adoption in next-generation therapeutics and smart materials. Procurement specialists frequently search for bulk pricing trends and supply chain resilience data, reflecting industry concerns about raw material availability. Current pricing models show regional variations, with contract manufacturing organizations (CMOs) offering competitive rates for multi-kilogram quantities.

Environmental and safety assessments confirm that 2-methyltetrahydropyran-4-amine presents low ecotoxicity under standard handling conditions. This profile supports its inclusion in green chemistry initiatives and aligns with corporate sustainability goals—a key consideration for ESG-conscious investors. Workplace exposure limits follow standard amine handling protocols, with engineering controls recommended for large-scale operations. These safety aspects frequently appear in EHS (environmental health and safety) documentation searches by industrial users.

Looking ahead, innovation pipelines suggest expanding applications for 89584-06-5 in bioconjugation chemistry and prodrug design. Its amine group's reactivity enables efficient coupling with carboxylic acids and carbonyl compounds—a property leveraged in antibody-drug conjugate (ADC) development. These cutting-edge applications position the compound at the intersection of precision medicine and targeted drug delivery, two of the most searched topics in contemporary pharmaceutical research.

In conclusion, 2-methyltetrahydropyran-4-amine (CAS No. 89584-06-5) represents a dynamic compound with cross-industry significance. Its evolving applications reflect broader trends in molecular design, process optimization, and sustainable chemistry. As research continues to uncover new utilities, this compound will likely maintain its status as a valuable asset in synthetic organic chemistry and industrial applications.

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